Cas no 450343-59-6 (2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-nitrobenzamide)

• Product Name: 2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-nitrobenzamide
• CAS No: 450343-59-6
• MF: C₁₉H₁₅ClN₄O₄S
• MW: 430.864801645279
• CID: 5964132
• PubChem ID: 5093381
• Update Time: 2025-10-30

2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-nitrobenzamide
• 2-chloro-N-(2-(4-methoxyphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-5-nitrobenzamide
• Benzamide, 2-chloro-N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-5-nitro-
• EU-0095343
• 2-chloro-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-nitrobenzamide
• 2-chloro-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-5-nitrobenzamide
• 2-chloro-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-5-nitrobenzamide
• Oprea1_008648
• AKOS024582215
• F0541-1466
• 450343-59-6
• SR-01000569779
• SR-01000569779-1

• Inchi： 1S/C19H15ClN4O4S/c1-28-13-5-2-11(3-6-13)23-18(15-9-29-10-17(15)22-23)21-19(25)14-8-12(24(26)27)4-7-16(14)20/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key： YSYOHZHBTFHVBC-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Computed Properties

• Exact Mass: 430.0502538g/mol
• Monoisotopic Mass: 430.0502538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 570.3±50.0 °C(Predicted)
• pka: 10.74±0.20(Predicted)

Additional information on 2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-5-nitrobenzamide

Comprehensive Analysis of 2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-5-nitrobenzamide (CAS No. 450343-59-6)

The compound 2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-5-nitrobenzamide (CAS No. 450343-59-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a thieno[3,4-c]pyrazole core, a 4-methoxyphenyl group, and a 5-nitrobenzamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of thienopyrazole derivatives in drug discovery?" and "How does the nitro group influence the reactivity of benzamide compounds?"

In recent years, the demand for heterocyclic compounds like thieno[3,4-c]pyrazoles has surged due to their versatility in medicinal chemistry. The presence of a chloro substituent and a nitro group in this compound enhances its electrophilic character, making it a candidate for nucleophilic substitution reactions. Researchers are particularly intrigued by its potential as a kinase inhibitor, a topic frequently searched in academic databases. The 4-methoxyphenyl fragment further contributes to its lipophilicity, a critical factor in drug bioavailability, as highlighted in queries like "How does lipophilicity affect drug absorption?"

The synthesis of 2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-5-nitrobenzamide involves multi-step organic transformations, often starting from thiophene precursors. Its CAS No. 450343-59-6 serves as a unique identifier in chemical databases, ensuring accurate retrieval for patent and literature searches. Given the growing interest in small molecule therapeutics, this compound aligns with trends in personalized medicine and targeted drug delivery, topics frequently explored in AI-driven research platforms. Questions such as "What are the latest advances in thienopyrazole-based drugs?" underscore its relevance in modern pharmacology.

From an industrial perspective, the compound's stability under varying pH conditions and thermal resistance make it suitable for high-throughput screening assays. Its nitrobenzamide segment is often compared to other electron-withdrawing groups in structure-activity relationship (SAR) studies. Searches like "How to optimize nitrobenzamide derivatives for enhanced bioactivity?" reflect the scientific community's focus on molecular optimization. Additionally, its potential applications in crop protection chemicals resonate with the agrochemical sector's demand for eco-friendly solutions, a hot topic in sustainability forums.

In conclusion, 2-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-5-nitrobenzamide represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its structural features address key challenges in drug design and material science, while its CAS No. 450343-59-6 ensures traceability in global research. As AI-powered tools increasingly aid in compound discovery, understanding such molecules' nuances becomes pivotal for innovation, answering pressing questions like "Which heterocycles are trending in 2024 drug development pipelines?"